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Compound of Interest

Compound Name: Palitantin

Cat. No.: B7909768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the naturally derived compound Palitantin with

commercially available inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), a key

therapeutic target in metabolic diseases. The information presented herein is supported by

experimental data to aid in the evaluation of these compounds for research and drug

development purposes.

Introduction to Palitantin and PTP1B Inhibition
Palitantin, a polyketide metabolite isolated from fungi of the Penicillium and Geomyces

genera, has been identified as a potent inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B).

PTP1B is a non-receptor protein tyrosine phosphatase that plays a crucial role as a negative

regulator in both the insulin and leptin signaling pathways. By dephosphorylating the insulin

receptor (IR) and its substrates (IRS), as well as Janus kinase 2 (JAK2) in the leptin pathway,

PTP1B attenuates their signaling cascades. Consequently, inhibition of PTP1B is a well-

validated therapeutic strategy for type 2 diabetes, obesity, and other metabolic disorders. This

guide compares the inhibitory action of (+)-Palitantin against PTP1B with that of established

commercial inhibitors.

Quantitative Comparison of PTP1B Inhibitors
The following table summarizes the inhibitory potency of (+)-Palitantin and selected

commercial PTP1B inhibitors. The data is presented as IC50 (half-maximal inhibitory
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concentration) and Ki (inhibition constant) values, which are key metrics for evaluating the

efficacy of an inhibitor.

Inhibitor Type/Source IC50 (µM) Ki (µM)
Mechanism of
Inhibition

(+)-Palitantin
Natural Product

(Fungus)
7.9[1][2] Not Reported Not Reported

Ursolic Acid
Natural Product

(Plant)
8.3[1][2] 2.0 Competitive

Ertiprotafib Synthetic 1.6 - 29 Not Reported Non-competitive

Trodusquemine

(MSI-1436)

Natural Product

Derivative
1 Not Reported

Allosteric (Non-

competitive)

JTT-551 Synthetic Not Reported 0.22 Mixed-type

Oleanolic Acid
Natural Product

(Plant)
- - Not Reported

Corosolic Acid
Natural Product

(Plant)
7.2 - Mixed-type

Sodium

Orthovanadate
Chemical - - Competitive

Mechanism of Action and Signaling Pathway
PTP1B acts as a critical negative regulator in the insulin signaling pathway. Upon insulin

binding, the insulin receptor (IR) undergoes autophosphorylation, initiating a cascade that leads

to the translocation of GLUT4 transporters to the cell membrane and subsequent glucose

uptake. PTP1B dephosphorylates the activated insulin receptor and its substrates, thereby

terminating the signal. Inhibitors of PTP1B prevent this dephosphorylation, leading to

prolonged insulin signaling and enhanced glucose uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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